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The table below summarizes the essential technical data for 2-Heptanol, which forms the basis for storage

and handling recommendations [1].

Property Value / Description

Molecular Formula C₇H₁₆O

Molecular Weight 116.2 g/mol

Boiling Point 160-162 °C (lit.)

Density 0.817 g/mL at 25 °C (lit.)

Flash Point 140 °F (60 °C)

Vapor Pressure 1.6 hPa at 25 °C

Water Solubility 0.35 g/100 mL

Recommended Storage
Temp.

Store below +30°C.

Storage Container Sealed container; keep cool.

Stability Stable. Flammable. Incompatible with strong oxidizing agents, strong
acids.
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Property Value / Description

Vapor Density Heavier than air (Specific Gravity ~0.82).

Experimental Protocol: Use as a Membrane Fluidizer

2-Heptanol is used in research as a membrane-fluidizing agent in the Membrane Fluidizer-Induced

Clustering (MFIC) assay. The following workflow details the application of 2-Heptanol (1-heptanol) to

identify the phase-preference of membrane-associated molecules in live cells [2].
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Start MFIC Assay
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stock in DMSO
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Analyze Phase Preference

Clustered = Ordered Phase
Dispersed = Disordered Phase

Click to download full resolution via product page

Workflow Steps:

Reagent Preparation: A stock solution of 1-heptanol (≥98%) is prepared in anhydrous dimethyl

sulfoxide (DMSO). The typical working concentration for the assay is 30 mM 1-heptanol [2].
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Cell Treatment: Add the heptanol working solution directly to the live cells in culture medium (e.g.,

Dulbecco's Modified Eagle Medium - DMEM). Gently mix to ensure even distribution.
Incubation: Incubate the treated cells for 10-15 minutes at 37°C. During this time, heptanol

hyperfluidizes the plasma membrane, stabilizing phase separation and causing nanosized domains to
coalesce into micronsized clusters [2].

Imaging & Analysis: After incubation, immediately image the cells using Total Internal Reflection
Fluorescence Microscopy (TIRFM). Molecules that reside in cholesterol-dependent, ordered

membrane domains (lipid rafts) will segregate into distinct micron-sized clusters. Molecules residing
outside these domains will remain dispersed [2].

FAQs and Troubleshooting

Here are some common questions and issues that may arise during experimentation with 2-Heptanol.

Q1: What are the critical storage conditions for 2-Heptanol?

Temperature: Store in a cool place, below +30°C [1]. A flammable materials cabinet is ideal.
Container: Keep in a tightly sealed original container to prevent evaporation and absorption of

moisture.
Incompatibilities: Keep away from strong oxidizing agents and strong acids, as reactions can occur

[1].

Q2: My 2-Heptanol solution has become cloudy. What should I do? Cloudiness typically indicates water

contamination, as 2-Heptanol has low water solubility (0.35 g/100 mL) [1]. Do not use the contaminated

solution for critical experiments. Properly dispose of it and prepare a fresh aliquot from the stock, ensuring

all equipment is dry.

Q3: The membrane fluidization experiment isn't showing clear clusters. What could be wrong?

Heptanol Concentration/Purity: Verify the concentration and purity (≥97%) of your heptanol stock
[2] [1]. Prepare fresh dilutions if necessary.

Incubation Time & Temperature: Ensure the incubation is carried out for the full 10-15 minutes at a
stable 37°C [2].

Cell Health: Use healthy, actively growing cells, as membrane properties can be affected by cell
state.

Microscope Settings: Confirm that your TIRFM is correctly calibrated to visualize the plasma
membrane specifically.

Q4: What specific safety precautions should I take when handling 2-Heptanol?
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Flammability: It is a flammable liquid with a flash point of 60°C (140°F). Keep away from heat and

ignition sources [1].
Health Hazards: The hazard statements include H226 (Flammable liquid and vapour), H312
(Harmful in contact with skin), and H319 (Causes serious eye irritation). Always wear appropriate
personal protective equipment (PPE) including gloves and safety goggles. Use in a well-ventilated

area or fume hood [1].
Spill Management: Absorb spills with a non-combustible material like vermiculite, and place it in a

suitable sealed container for disposal [1].

Key Technical Notes

Solubility: 2-Heptanol is soluble in alcohol and oils, which is useful for preparing stock solutions [1].

Solvent Choice for Stock Solutions: DMSO is the recommended solvent for preparing
concentrated stock solutions for biological assays, as it is miscible with both the alcohol and aqueous

culture media [2].
Documentation: Always refer to the Safety Data Sheet (SDS) for the most comprehensive safety

and handling information.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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